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Compound of Interest
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Compound Name:

hydrochloride
CAS No.: 1185296-76-7
Cat. No.: B1421197

Get Quote

Executive Summary

2-Morpholinecarboxamide hydrochloride (CAS: 1185296-76-7 or related stereoisomers)
represents a high-value "privileged scaffold” in modern drug discovery. Structurally, it combines
the pharmacokinetic-enhancing properties of the morpholine ring (improved solubility, metabolic
stability) with a C2-positioned carboxamide—a versatile hydrogen-bond donor/acceptor motif
often critical for target binding affinity.

This guide details the technical handling, synthetic utility, and specific protocols for integrating
this building block into novel therapeutic agents, particularly in the fields of kinase inhibition
(PIBK/mTOR) and CNS-active agents.

Chemical Profile & Handling
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Property Specification Technical Note

o ) ) Secondary amine at N4 is the
Structure Morpholine ring with C2-amide ] ]
primary nucleophile.

Enhances stability but requires
Salt Form Hydrochloride (HCI) in situ neutralization for N-

functionalization.

Poor solubility in non-polar
Solubility Water, DMSO, Methanol solvents (DCM, Toluene) until
free-based.

The HCI salt is acidic; requires
Acidity (pKa) ~8.3 (Morpholine N) base (e.g., EtsN, K2CO3) to
activate.

Store in desiccator; weigh
Stability Hygroscopic quickly to avoid water uptake
affecting stoichiometry.

Core Applications & Synthetic Logic[1]
A. The "Solubilizing Tail" Strategy (N-Functionalization)

The most common application is attaching the morpholine ring to a lipophilic drug core (e.g., a
heteroaryl scaffold) to improve water solubility and oral bioavailability.

» Mechanism: The secondary amine (N4) acts as a nucleophile.
o Challenge: The HCI salt quenches nucleophilicity.

e Solution: Use of "scavenger bases" or biphasic systems.[1]

B. The "Pharmacophore" Strategy (Amide
Transformations)

The C2-carboxamide is not just a bystander; it can be a precursor to other functional groups:
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o Dehydration: Conversion to 2-cyanomorpholine (nitrile), a bioisostere for carbonyls or a
metabolic blocker.

» Hofmann Rearrangement: Conversion to a vicinal diamine (2-aminomorpholine derivative).

Detailed Experimental Protocols

Protocol 1: Buchwald-Hartwig Cross-Coupling (N-
Arylation)

This protocol describes coupling 2-Morpholinecarboxamide HCI with a heteroaryl chloride (e.g.,

4-chloropyridine derivative) to synthesize a kinase inhibitor precursor.

Rationale: Standard SNAr conditions often fail with electron-rich aryl halides. Pd-catalyzed
coupling is robust but requires careful management of the HCI salt to prevent catalyst
poisoning.

Reagents:

Aryl Halide (1.0 equiv)

2-Morpholinecarboxamide HCI (1.2 equiv)

Catalyst: Pdz(dba)s (2 mol%) / Xantphos (4 mol%)

Base: Cs2CO0s (3.0 equiv) — Critical: Extra equivalents needed to neutralize HCI.

Solvent: 1,4-Dioxane (anhydrous, degassed)

Step-by-Step Methodology:

e Preparation: Flame-dry a two-neck round-bottom flask equipped with a reflux condenser and
magnetic stir bar. Cool under Argon flow.

e Solids Addition: Charge the flask with the Aryl Halide, 2-Morpholinecarboxamide HCI,
Pdz(dba)s, Xantphos, and Cs2COs.
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o Expert Tip: Adding the base before the solvent ensures immediate neutralization of the
HCI salt upon solvation, protecting the Pd catalyst from acid-induced deactivation.

e Solvation: Add anhydrous 1,4-Dioxane via syringe. Sparge the mixture with Argon for 10
minutes to remove dissolved oxygen.

o Reaction: Heat the mixture to 100°C for 12—16 hours.

o Monitoring: Check LC-MS for the disappearance of the aryl halide. The product peak
should show M+1 corresponding to the coupled adduct.

o Workup: Cool to room temperature. Filter through a pad of Celite to remove inorganic salts
and Pd residues. Wash the pad with EtOAc.

 Purification: Concentrate the filtrate. Purify via flash column chromatography (DCM:MeOH
gradient). The amide group makes the product polar; start with 100% DCM and ramp to 10%
MeOH.

Protocol 2: Dehydration to 2-Cyanomorpholine

Converting the amide to a nitrile to modulate polarity or install a metabolic block.

Reagents:

N-Protected 2-Morpholinecarboxamide (e.g., N-Boc, to prevent amine interference)

Trifluoroacetic Anhydride (TFAA) (1.5 equiv)

Pyridine (3.0 equiv)

Solvent: DCM (0°C)

Methodology:

e Dissolve the N-protected substrate in DCM and cool to 0°C.
¢ Add Pyridine, followed by dropwise addition of TFAA.

e Stir at 0°C for 1 hour, then warm to RT.
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o Self-Validation: IR spectroscopy will show the disappearance of the Amide Il band (~1600
cm~1) and appearance of the Nitrile stretch (~2250 cm™1).

Visualizing the Synthetic Landscape

The following diagram illustrates the strategic divergence points for this compound.

Pd-Catalyzed Coupling N-Aryl Kinase
(Buchwald-Hartwig) Inhibitors

Aryl-X
Free Amine R-X S_N2 Alkylation N-Alkyl
— . — . —> o
Intermediate X (Alkyl Halides) Solubilizers
Protect N first

Dehydration 2-Cyano
(POCI3ITFAA) Morpholines

2-Morpholinecarboxamide Activation Neutralization
HCI Salt (Base Treatment)

Click to download full resolution via product page

Figure 1: Synthetic divergence from the hydrochloride salt to high-value medicinal chemistry
targets.

Troubleshooting & Optimization (Expertise)
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Issue

Probable Cause

Corrective Action

Low Yield in Coupling

Incomplete neutralization of
HCI salt.

Increase base stoichiometry
(use 3.0-3.5 equiv). Ensure
base is finely ground (if solid
like Cs2CO3).

Product is Water Soluble

The amide + morpholine

combo is highly polar.

Avoid agueous extraction.
Filter salts and evaporate, then
load directly onto silica or use
Reverse Phase (C18)

chromatography.

Amide Hydrolysis

Harsh acidic/basic workup.

The primary amide is relatively
stable but can hydrolyze at
high temperatures with strong

acid. Keep workup pH 4-9.

Catalyst Death

HCI poisoning of Pd.

Pre-stir the morpholine salt
with base for 15 mins before

adding the catalyst to the pot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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